Cas no 1384428-43-6 (2-nitro-4-(1,3-thiazol-2-yloxy)phenol)

• Product Name: 2-nitro-4-(1,3-thiazol-2-yloxy)phenol
• CAS No: 1384428-43-6
• MF: C₉H₆N₂O₄S
• MW: 238.219940662384
• CID: 5150294
• PubChem ID: 71755605
• Update Time: 2025-08-04

2-nitro-4-(1,3-thiazol-2-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-nitro-4-(2-thiazolyloxy)-
• 2-nitro-4-(1,3-thiazol-2-yloxy)phenol

• Inchi： 1S/C9H6N2O4S/c12-8-2-1-6(5-7(8)11(13)14)15-9-10-3-4-16-9/h1-5,12H
• InChI Key： OURDDOQZOSQYKX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2=NC=CS2)C=C1[N+]([O-])=O

Additional information on 2-nitro-4-(1,3-thiazol-2-yloxy)phenol

Introduction to 2-Nitro-4-(1,3-Thiazol-2-Yloxy)Phenol (CAS No. 1384428-43-6)

The compound 2-nitro-4-(1,3-thiazol-2-yloxy)phenol, identified by the CAS number 1384428-43-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule consists of a phenol ring substituted with a nitro group at the 2-position and a thiazole-derived group at the 4-position. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, contributes to the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The integration of a nitro group into the phenolic structure further enhances its electronic properties, making it a promising candidate for various chemical modifications. Researchers have explored the synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitution and coupling reactions, which have been optimized to improve yield and purity.

The synthesis of 2-nitro-4-(1,3-thiazol-2-yloxy)phenol involves several critical steps. Initially, the nitration of resorcinol derivatives is performed under controlled conditions to introduce the nitro group at the desired position. Subsequently, the introduction of the thiazole moiety requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic systems have enabled more efficient syntheses, reducing reaction times and minimizing by-products.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it valuable in drug design. For instance, researchers have investigated its role as an intermediate in the synthesis of bioactive compounds targeting specific enzymes or receptors. Additionally, its electronic properties make it suitable for use in sensors and optoelectronic devices.

The biological activity of 2-nitro-4-(1,3-thiazol-2-yloxy)phenol has been studied extensively. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that this compound may exhibit cytotoxic effects against cancer cell lines, highlighting its potential in anticancer therapy.

Environmental considerations are also critical when handling this compound. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Researchers are actively exploring green chemistry approaches to synthesize this compound using environmentally friendly reagents and conditions.

In conclusion, 2-nitro-4-(1,3-thiazol-2-yloxy)phenol (CAS No. 1384428-43-6) is a versatile compound with significant potential in various scientific fields. Its unique structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.